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Compound of Interest

Compound Name: Heptane-d16

Cat. No.: B166354

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of Heptane-d16 (Perdeuterated Heptane). The information is curated for
researchers, scientists, and professionals in drug development who utilize deuterated
compounds in their work. This guide includes a detailed summary of quantitative data, relevant
experimental protocols, and a workflow for its application as an internal standard.

Core Physical Properties of Heptane-d16

Heptane-d16, a deuterated form of n-heptane, is a colorless liquid.[1] Its physical
characteristics are crucial for its application as a non-polar solvent and as an internal standard
in analytical chemistry, particularly in mass spectrometry-based methods.[2] The following table
summarizes the key physical properties of Heptane-d16.
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Property Value Units
Molecular Formula C7D1s

Molecular Weight 116.30 g/mol

Boiling Point 98 °C

Melting Point -91 °C

Density 0.794 g/mL at 25 °C
Refractive Index 1.3844 n20/D

Vapor Pressure 40 mmHg at 20 °C
Vapor Density 3.5 (vs air)

Flash Point -4.00 °C (closed cup)
Isotopic Purity >99 atom % D

Experimental Protocols for Physical Property
Determination

The following are detailed methodologies for key experiments to determine the physical
properties of organic liquids like Heptane-d16.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure compound, the boiling point is a characteristic physical property. A
common laboratory method for determining the boiling point of a small sample of an organic
liquid is the capillary method.[3]

Apparatus:
e Thiele tube or similar heating bath (e.g., aluminum block)

e Thermometer
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Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamps

Procedure:

A small amount of Heptane-d16 is placed in the fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the
liquid.

The fusion tube is attached to a thermometer, ensuring the bulb of the thermometer is level
with the sample.

The assembly is placed in a Thiele tube filled with a heating oil (e.g., mineral oil or silicone
oil).

The Thiele tube is gently heated, and the temperature is monitored.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

The heat source is removed, and the liquid is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[3]

Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this occurs at a sharp, well-defined temperature.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
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o Capillary tubes (open at one end)

¢ Mortar and pestle (if the sample is not a fine powder)

e Thermometer

Procedure:

o A small amount of solid Heptane-d16 (frozen) is finely crushed.

e The open end of a capillary tube is pressed into the solid, and the tube is tapped to pack the
solid into the sealed end.

e The packed capillary tube is placed in the heating block of the melting point apparatus.
o The sample is heated slowly, and the temperature is observed.

o The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

o The temperature at which the entire solid has melted into a clear liquid is recorded as the
end of the melting range. For a pure compound, this range should be narrow.

Determination of Density

Density is the mass of a substance per unit volume. It is a fundamental physical property that
can be used to identify a substance.

Apparatus:

o Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance
o Water bath (for temperature control)

e Thermometer

Procedure (using a pycnometer for high accuracy):

e The empty pycnometer is cleaned, dried, and its mass is accurately measured.
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e The pycnometer is filled with Heptane-d16, and the stopper is inserted, ensuring any excess
liquid is expelled through the capillary.

e The outside of the pycnometer is wiped dry, and its mass is measured.

e The pycnometer is emptied, cleaned, and filled with a reference substance of known density
(e.g., deionized water).

e The mass of the pycnometer filled with the reference substance is measured.

e The density of Heptane-d16 is calculated using the formula: Density of sample = (mass of
sample / mass of reference substance) * density of reference substance

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how light
propagates through that medium. It is a characteristic property of a substance.

Apparatus:

e Abbe refractometer

o Constant temperature water bath
e Dropper or pipette

Procedure:

o The refractometer is calibrated using a standard of known refractive index (e.g., distilled
water).

o The prism of the refractometer is cleaned with a suitable solvent (e.g., ethanol or acetone)
and allowed to dry completely.

o Afew drops of Heptane-d16 are placed on the surface of the prism using a clean dropper.

e The prism is closed, and the light source is adjusted to illuminate the field of view.
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e The adjustment knob is turned until the dividing line between the light and dark fields is
sharp and centered in the crosshairs.

e The refractive index is read from the scale. The temperature should be recorded as the
refractive index is temperature-dependent.

Application Workflow: Heptane-d16 as an Internal
Standard in GC-MS Analysis

Heptane-d16 is frequently used as an internal standard in Gas Chromatography-Mass
Spectrometry (GC-MS) for the quantitative analysis of volatile organic compounds.[2] Its
chemical similarity to non-deuterated heptane and other alkanes, along with its distinct mass,
makes it an ideal candidate to correct for variations in sample preparation and instrument
response.
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Caption: Workflow for quantitative analysis using Heptane-d16 as an internal standard in GC-
MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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